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Compound of Interest

Compound Name: (R)-MLN-4760

Cat. No.: B1676667

Essential Safety and Handling Guide for (R)-MLN-
4760

This guide provides crucial safety and logistical information for the handling and disposal of
(R)-MLN-4760, a potent research compound. The following procedures are designed to ensure
the safety of laboratory personnel and to maintain the integrity of the compound.

(R)-MLN-4760 is the less active R-enantiomer of MLN-4760, an inhibitor of angiotensin-
converting enzyme 2 (ACE2).[1] While (R)-MLN-4760 itself is less potent, its racemate, MLN-
4760, is a highly potent and selective ACEZ2 inhibitor with an IC50 of 0.44 nM.[2][3] Given the
high potency of the related compound, it is prudent to handle (R)-MLN-4760 with appropriate
caution as a potentially hazardous substance. This compound is intended for research use
only.[1]

Physicochemical and Safety Data
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Property Value Source

N-[(1S)-1-carboxy-3-
methylbutyl]-3-[(3,5-

Chemical Name dichlorophenylymethyl]-L- ]
histidine
Molecular Formula C19H23CI2N304 [2][4]
Molecular Weight 428.31 g/mol [2]
Purity >98% (HPLC) [2]
Form Solid/Powder [1][4]
Storage Store at -20°C [1112]
Solubility Soluble in DMSO [4]
CAS Number 305335-31-3 (for MLN-4760) [2][4]

Operational and Safety Protocols
Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling (R)-MLN-4760 to prevent skin and eye
contact, inhalation, and ingestion.

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[5]

o Skin Protection:
o Gloves: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.[5]
o Lab Coat: A lab coat or other protective clothing is required.[5]

» Respiratory Protection: For handling the powder form, especially when weighing, use a
NIOSH-approved respirator or work in a certified chemical fume hood or a ventilated balance
enclosure to avoid inhalation of dust.[5][6]
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Handling and Storage Plan

A systematic approach to handling and storage is essential to maintain compound stability and

ensure user safety.

e Receiving and Inspection: Upon receipt, inspect the container for any damage. Log the
compound into the laboratory's chemical inventory system.

o Storage: Store the compound in its original, tightly sealed container at -20°C.[1][2] The
compound should be protected from light and moisture.

» Weighing:

o Perform all weighing operations within a chemical fume hood or a ventilated enclosure to

minimize inhalation exposure.
o Use appropriate tools (e.g., anti-static spatulas) to handle the powder.
o Close the container tightly immediately after use.

e Dissolving:

[¢]

(R)-MLN-4760 is soluble in DMSO.[4]

Add the solvent to the vial containing the compound slowly to avoid splashing.

[e]

o

Cap the vial and vortex or sonicate as needed to ensure complete dissolution.

Prepared stock solutions should be stored at -80°C for long-term stability.[3]

[¢]

Disposal Plan

All waste materials contaminated with (R)-MLN-4760 must be treated as hazardous chemical

waste.

e Solid Waste: This includes empty vials, contaminated gloves, weighing paper, and
disposable labware. Place all solid waste into a designated, sealed, and clearly labeled

hazardous waste container.
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e Liquid Waste: Unused solutions containing (R)-MLN-4760 should be collected in a labeled,
sealed hazardous waste container. Do not dispose of down the drain.

o Disposal Procedures: All hazardous waste must be disposed of through the institution's
environmental health and safety (EHS) office, following all local, state, and federal
regulations.

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for preparing a 10 mM stock solution of (R)-MLN-4760 in
DMSO.

Materials:

e (R)-MLN-4760 powder

e Anhydrous DMSO

o Calibrated analytical balance

e Microcentrifuge tubes or vials

» Pipettes and sterile, filtered tips
e \Vortex mixer

Procedure:

¢ Pre-weighing Preparation:

o Allow the vial of (R)-MLN-4760 to equilibrate to room temperature before opening to
prevent condensation of moisture.

o Perform all operations in a chemical fume hood.

e Weighing the Compound:
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o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh the desired amount of (R)-MLN-4760 powder into the tube. For example,
to prepare 1 mL of a 10 mM solution, weigh out 0.4283 mg of the compound (Molecular
Weight = 428.31).

e Dissolution:

o Using a calibrated pipette, add the calculated volume of DMSO to the tube containing the
compound. For 0.4283 mg, add 100 pL of DMSO to achieve a 10 mM concentration.

o Securely cap the tube.
e Mixing:

o Vortex the solution until the powder is completely dissolved. Gentle warming or sonication
can be used if necessary to aid dissolution.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -80°C.[3] Clearly label each aliquot with the compound name,
concentration, solvent, and date of preparation.

Visual Workflow for Handling (R)-MLN-4760
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Workflow for Handling (R)-MLN-4760
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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